Cas no 61362-77-4 (Silane, (1,1-dimethylethyl)dimethyl(4-pentynyloxy)-)

Silane, (1,1-dimethylethyl)dimethyl(4-pentynyloxy)-, is a specialized organosilicon compound featuring a tert-butyldimethylsilyl (TBDMS) protecting group and a pentynyloxy functional moiety. Its structure combines steric hindrance from the bulky tert-butyl group with the reactivity of an alkyne, making it valuable in organic synthesis and surface modification applications. The TBDMS group offers selective protection for hydroxyl groups under mild conditions, while the pentynyloxy side chain enables further functionalization via click chemistry, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). This compound is particularly useful in controlled polymerizations, bioconjugation, and the development of advanced materials requiring precise molecular architecture. Its stability and versatility make it a preferred choice in research and industrial applications.

Silane, (1,1-dimethylethyl)dimethyl(4-pentynyloxy)- structure

61362-77-4 structure

Product Name:Silane, (1,1-dimethylethyl)dimethyl(4-pentynyloxy)-

CAS No:61362-77-4

MF:C₁₁H₂₂OSi

MW:198.377284526825

MDL:MFCD28053541

CID:482327

PubChem ID:329767003

Update Time:2025-06-07

Silane, (1,1-dimethylethyl)dimethyl(4-pentynyloxy)- Chemical and Physical Properties

Names and Identifiers

- Silane, (1,1-dimethylethyl)dimethyl(4-pentynyloxy)-
- tert-butyl-dimethyl-pent-4-ynoxysilane
- (1,1-Dimethylethyl)dimethyl(4-pentyn-1-yloxy)silane
- (1,1-Dimethylethyl)dimethyl(4-pentynyloxy)silane
- 1-(tert-Butyldimethylsilyloxy)-4-pentyne
- 4-Pentyn-1-ol tert-butyldimethylsilyl ether
- 5-TBDMSO-1-pentyne
- tert-Butyldimethyl(4-pentynyloxy)silane
- 5-(t-Butyldimethylsilyloxy)pent-1-yne
- 5-(tert-butyldimethylsiloxy)pent-1-yne
- 5-(tert-Butyldimethylsilyloxy)-1-pentyne, 97%
- tert-butyl-dimethyl-pent-4-ynoxy-silane
- 61362-77-4
- tert-Butyl-dimethyl-pent-4-ynyloxy-silane
- TERT-BUTYLDIMETHYL(PENT-4-YN-1-YLOXY)SILANE
- 1-t-butyldimethylsilyloxypent-4-yne
- E73595
- 1-t-butyldimethylsilyloxy-4-pentyne
- CS-0309758
- DTXSID70446416
- FZRCJGZEADULEQ-UHFFFAOYSA-N
- BS-52667
- SCHEMBL1578618
- 1-TBDMSO-pent-4-yne
- MDL： MFCD28053541
- Inchi： 1S/C11H22OSi/c1-7-8-9-10-12-13(5,6)11(2,3)4/h1H,8-10H2,2-6H3
- InChI Key： FZRCJGZEADULEQ-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C(C)(C)C)OCCCC#C

Computed Properties

Exact Mass: 198.14406
Monoisotopic Mass: 198.143991855g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Density: 0.841 g/mL at 25 °C
Flash Point: Fahrenheit: 149 ° f
Celsius: 65 ° c
PSA: 9.23

Silane, (1,1-dimethylethyl)dimethyl(4-pentynyloxy)- Security Information

Hazardous Material transportation number：NA 1993 / PGIII
WGK Germany：3
Hazard Category Code： 10
Hazardous Material Identification：

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1053290-1G	tert-butyl-dimethyl-pent-4-ynoxy-silane	61362-77-4	97%	1g	$145	2024-07-21
eNovation Chemicals LLC	Y1053290-5G	tert-butyl-dimethyl-pent-4-ynoxy-silane	61362-77-4	97%	5g	$390	2024-07-21
eNovation Chemicals LLC	Y1053290-10G	tert-butyl-dimethyl-pent-4-ynoxy-silane	61362-77-4	97%	10g	$665	2024-07-21
Aaron	AR00IBJJ-100g	Silane, (1,1-dimethylethyl)dimethyl(4-pentynyloxy)-	61362-77-4	95%	100g	$1207.00	2025-02-12
eNovation Chemicals LLC	Y1053290-1g	tert-butyl-dimethyl-pent-4-ynoxy-silane	61362-77-4	97%	1g	$145	2025-02-19
eNovation Chemicals LLC	Y1053290-5g	tert-butyl-dimethyl-pent-4-ynoxy-silane	61362-77-4	97%	5g	$390	2025-02-19
eNovation Chemicals LLC	Y1053290-10g	tert-butyl-dimethyl-pent-4-ynoxy-silane	61362-77-4	97%	10g	$665	2025-02-19
1PlusChem	1P00IBB7-250mg	Silane, (1,1-dimethylethyl)dimethyl(4-pentynyloxy)-	61362-77-4	98%	250mg	$10.00	2024-04-22
1PlusChem	1P00IBB7-1g	Silane, (1,1-dimethylethyl)dimethyl(4-pentynyloxy)-	61362-77-4	98%	1g	$28.00	2024-04-22
1PlusChem	1P00IBB7-5g	Silane, (1,1-dimethylethyl)dimethyl(4-pentynyloxy)-	61362-77-4	98%	5g	$125.00	2024-04-22